Cas no 94277-81-3 (1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tritetradecyl ester)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tritetradecyl ester
• CAS No: 94277-81-3
• MF: C₄₈H₉₂O₇
• MW: 781.239896774292
• CID: 807062
• PubChem ID: 3024225
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tritetradecyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-hydroxy-, 1,2,3-tritetradecyl ester
• tritetradecyl 2-hydroxypropane-1,2,3-tricarboxylate
• SCHEMBL1400502
• trimyristyl citrate
• NS00040362
• DTXSID00241375
• 94277-81-3
• EINECS 304-665-0

• Inchi： 1S/C48H92O7/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-53-45(49)43-48(52,47(51)55-42-39-36-33-30-27-24-21-18-15-12-9-6-3)44-46(50)54-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h52H,4-44H2,1-3H3
• InChI Key： JZSVJKNORISSFL-UHFFFAOYSA-N
• SMILES： O(C(C(CC(=O)OCCCCCCCCCCCCCC)(CC(=O)OCCCCCCCCCCCCCC)O)=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 780.684
• Monoisotopic Mass: 780.684
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 55
• Rotatable Bond Count: 47
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Density: 0.942
• Boiling Point: 734°Cat760mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.469